Cas no 1504473-25-9 (1-amino-3-(1H-indol-5-yl)propan-2-ol)
1-amino-3-(1H-indol-5-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1869683
- 1-amino-3-(1H-indol-5-yl)propan-2-ol
- 1504473-25-9
-
- Inchi: 1S/C11H14N2O/c12-7-10(14)6-8-1-2-11-9(5-8)3-4-13-11/h1-5,10,13-14H,6-7,12H2
- InChI Key: KEJKFLIJRJHBFK-UHFFFAOYSA-N
- SMILES: OC(CN)CC1C=CC2=C(C=CN2)C=1
Computed Properties
- Exact Mass: 190.110613074g/mol
- Monoisotopic Mass: 190.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 62Ų
1-amino-3-(1H-indol-5-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869683-0.05g |
1-amino-3-(1H-indol-5-yl)propan-2-ol |
1504473-25-9 | 0.05g |
$1056.0 | 2023-06-01 | ||
| Enamine | EN300-1869683-0.1g |
1-amino-3-(1H-indol-5-yl)propan-2-ol |
1504473-25-9 | 0.1g |
$1106.0 | 2023-06-01 | ||
| Enamine | EN300-1869683-0.25g |
1-amino-3-(1H-indol-5-yl)propan-2-ol |
1504473-25-9 | 0.25g |
$1156.0 | 2023-06-01 | ||
| Enamine | EN300-1869683-0.5g |
1-amino-3-(1H-indol-5-yl)propan-2-ol |
1504473-25-9 | 0.5g |
$1207.0 | 2023-06-01 | ||
| Enamine | EN300-1869683-1.0g |
1-amino-3-(1H-indol-5-yl)propan-2-ol |
1504473-25-9 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1869683-2.5g |
1-amino-3-(1H-indol-5-yl)propan-2-ol |
1504473-25-9 | 2.5g |
$2464.0 | 2023-06-01 | ||
| Enamine | EN300-1869683-5.0g |
1-amino-3-(1H-indol-5-yl)propan-2-ol |
1504473-25-9 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1869683-10.0g |
1-amino-3-(1H-indol-5-yl)propan-2-ol |
1504473-25-9 | 10g |
$5405.0 | 2023-06-01 |
1-amino-3-(1H-indol-5-yl)propan-2-ol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-amino-3-(1H-indol-5-yl)propan-2-ol
Recent Advances in the Study of 1-amino-3-(1H-indol-5-yl)propan-2-ol (CAS: 1504473-25-9) and Its Applications in Chemical Biology and Medicine
The compound 1-amino-3-(1H-indol-5-yl)propan-2-ol (CAS: 1504473-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.
Recent studies have highlighted the role of 1-amino-3-(1H-indol-5-yl)propan-2-ol as a key intermediate in the synthesis of biologically active molecules, particularly those targeting neurological disorders and cancer. Its indole moiety, a common feature in many natural products and pharmaceuticals, contributes to its ability to interact with various biological targets, including enzymes and receptors. Researchers have explored its potential as a scaffold for the development of novel inhibitors and modulators, leveraging its structural versatility and pharmacological properties.
One of the most notable advancements in this area is the successful synthesis of 1-amino-3-(1H-indol-5-yl)propan-2-ol via optimized catalytic methods, which have improved yield and purity. These synthetic routes have been detailed in recent publications, emphasizing the use of green chemistry principles to minimize environmental impact. Additionally, computational studies have provided insights into the compound's binding affinity and interaction mechanisms with target proteins, further validating its potential as a therapeutic agent.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific pathways implicated in neurodegenerative diseases and oncology. For instance, preliminary data suggest that derivatives of 1-amino-3-(1H-indol-5-yl)propan-2-ol exhibit promising activity against amyloid aggregation, a hallmark of Alzheimer's disease. Similarly, its antiproliferative effects in certain cancer cell lines have sparked interest in its potential as an anticancer agent. These findings are supported by robust experimental evidence, including high-throughput screening and molecular docking analyses.
Despite these promising results, challenges remain in the development of 1-amino-3-(1H-indol-5-yl)propan-2-ol-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and the growing body of research supporting its biological activity make it a compelling candidate for future drug discovery efforts. Collaborative research initiatives and interdisciplinary approaches will be crucial in overcoming these hurdles and unlocking its full potential.
In conclusion, 1-amino-3-(1H-indol-5-yl)propan-2-ol (CAS: 1504473-25-9) represents a promising avenue for research in chemical biology and medicine. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable scaffold for the development of novel therapeutics. Continued exploration of its pharmacological properties and optimization of its synthetic routes will be essential in translating these findings into clinical applications. This briefing underscores the importance of ongoing research and collaboration in advancing our understanding of this compound and its potential to address unmet medical needs.
1504473-25-9 (1-amino-3-(1H-indol-5-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)